Tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C11H22N4O2S/c1-11(2,3)17-10(16)15-6-4-8(5-7-15)13-9(18)14-12/h8H,4-7,12H2,1-3H3,(H2,13,14,18)
• InChI Key: ZIVQBGXYQMDGMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC(=S)NN
• Molecular Formula: C11H22N4O2S
• Molecular Weight: 274.39 g/mol

Description

Tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate is not fully understood. However, it is thought to work by inhibiting certain enzymes and signaling pathways in the body, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
Tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate has been found to exhibit a range of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell growth. It has also been found to have antioxidant properties, which may help to protect against oxidative stress and related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, there are also some limitations to its use. For example, it may have limited solubility in certain solvents, which could make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate. One area of interest is the development of new drugs based on this compound. Another potential direction is the investigation of its role in various disease processes, such as inflammation and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate involves the reaction of tert-butyl 4-aminopiperidine-1-carboxylate with thiocarbamoyl chloride. The reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is a white solid that can be purified using standard techniques such as recrystallization.

Scientific Research Applications

Tert-butyl 4-(aminocarbamothioylamino)piperidine-1-carboxylate has been found to have a range of potential applications in scientific research. One of the main areas of interest is its potential as a therapeutic agent for the treatment of various diseases. For example, this compound has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.